Cas no 89930-05-2 (Benzonitrile, 2-methyl-3-(2-pyridinyl)-)
89930-05-2 structure
Product Name:Benzonitrile, 2-methyl-3-(2-pyridinyl)-
CAS No:89930-05-2
MF:C13H10N2
MW:194.231902599335
CID:585068
PubChem ID:13245933
Update Time:2025-04-19
Benzonitrile, 2-methyl-3-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-methyl-3-(2-pyridinyl)-
- 2-methyl-3-pyridin-2-ylbenzonitrile
- 2-Methyl-3-(pyridin-2-yl)benzonitrile
- DTXSID60531648
- 89930-05-2
- SCHEMBL2363578
-
- Inchi: 1S/C13H10N2/c1-10-11(9-14)5-4-6-12(10)13-7-2-3-8-15-13/h2-8H,1H3
- InChI Key: UGHCGCHTKPDZEQ-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C1C=CC=C(C#N)C=1C
Computed Properties
- Exact Mass: 194.084398327g/mol
- Monoisotopic Mass: 194.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 36.7Ų
Benzonitrile, 2-methyl-3-(2-pyridinyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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